Cas no 2138204-68-7 (3-(Chloromethyl)-5-(furan-2-yl)pyridine)

3-(Chloromethyl)-5-(furan-2-yl)pyridine is a heterocyclic compound featuring both pyridine and furan moieties, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The chloromethyl group enhances reactivity, facilitating further functionalization through nucleophilic substitution or cross-coupling reactions. Its furan ring contributes to potential bioactivity, often explored in drug discovery for its electron-rich aromatic system. The compound's structural framework is valuable in designing ligands, catalysts, or bioactive molecules. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to the reactive chloromethyl group, requiring storage under inert conditions to maintain stability.

3-(Chloromethyl)-5-(furan-2-yl)pyridine structure

2138204-68-7 structure

Product Name:3-(Chloromethyl)-5-(furan-2-yl)pyridine

CAS No:2138204-68-7

MF:C₁₀H₈ClNO

MW:193.629621505737

CID:5777490

PubChem ID:165454837

Update Time:2025-10-31

3-(Chloromethyl)-5-(furan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2138204-68-7
- EN300-715889
- 3-(chloromethyl)-5-(furan-2-yl)pyridine
- 3-(Chloromethyl)-5-(furan-2-yl)pyridine
- Inchi： 1S/C10H8ClNO/c11-5-8-4-9(7-12-6-8)10-2-1-3-13-10/h1-4,6-7H,5H2
- InChI Key： GKNGQSFXEYZMDJ-UHFFFAOYSA-N
- SMILES： ClCC1=CN=CC(=C1)C1=CC=CO1

Computed Properties

Exact Mass: 193.0294416g/mol
Monoisotopic Mass: 193.0294416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 26Å²

3-(Chloromethyl)-5-(furan-2-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-715889-1.0g	3-(chloromethyl)-5-(furan-2-yl)pyridine	2138204-68-7		1g	$0.0	2023-06-06

3-(Chloromethyl)-5-(furan-2-yl)pyridine Related Literature

1. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

Additional information on 3-(Chloromethyl)-5-(furan-2-yl)pyridine

Recent Advances in the Study of 3-(Chloromethyl)-5-(furan-2-yl)pyridine (CAS: 2138204-68-7)

3-(Chloromethyl)-5-(furan-2-yl)pyridine (CAS: 2138204-68-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the key areas of research involving this compound is its application in the synthesis of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with cancer and other pathological conditions. Researchers have utilized 3-(Chloromethyl)-5-(furan-2-yl)pyridine as a building block to develop potent and selective kinase inhibitors, with promising results in preclinical studies. The compound's furan and pyridine moieties contribute to its ability to interact with key amino acid residues in the kinase active site, enhancing binding affinity and specificity.

In addition to its role in kinase inhibitor development, recent studies have investigated the compound's potential as a precursor for the synthesis of antimicrobial agents. The chloromethyl group provides a reactive site for further functionalization, enabling the introduction of various pharmacophores that can enhance antimicrobial activity. Preliminary findings suggest that derivatives of 3-(Chloromethyl)-5-(furan-2-yl)pyridine exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens.

Another noteworthy application of this compound is in the field of neurodegenerative disease research. Scientists have explored its utility in the design of small molecules that can modulate protein aggregation, a hallmark of diseases such as Alzheimer's and Parkinson's. The furan and pyridine rings in the compound's structure have been shown to interact with amyloid-beta peptides, potentially inhibiting their aggregation and reducing neurotoxicity. These findings open new avenues for the development of therapeutic agents targeting protein misfolding disorders.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-(Chloromethyl)-5-(furan-2-yl)pyridine derivatives. Recent studies have focused on improving solubility, bioavailability, and metabolic stability through structural modifications and formulation strategies. Advanced computational modeling and high-throughput screening techniques have been employed to identify optimal derivatives with enhanced therapeutic profiles.

In conclusion, 3-(Chloromethyl)-5-(furan-2-yl)pyridine (CAS: 2138204-68-7) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Ongoing research continues to uncover its potential in addressing unmet medical needs, and future studies are expected to further elucidate its mechanisms of action and therapeutic utility. The compound's versatility and adaptability make it a promising candidate for the next generation of bioactive molecules.